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Compound of Interest

Compound Name:

N-(2,5-

dichlorophenyl)benzenesulfonami

de

Cat. No.: B401549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular formula and molecular

weight of N-(2,5-dichlorophenyl)benzenesulfonamide, a compound of interest in various

research and development applications. The data is presented in a clear, tabular format for

ease of reference.

Physicochemical Data Summary
The fundamental molecular properties of N-(2,5-dichlorophenyl)benzenesulfonamide are

summarized in the table below. This information is critical for experimental design, analytical

method development, and computational modeling.

Property Value

Molecular Formula C₁₂H₉Cl₂NO₂S[1]

Molecular Weight 302.16 g/mol [1]

Experimental Protocols
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This document focuses on the intrinsic molecular properties of N-(2,5-
dichlorophenyl)benzenesulfonamide. As such, experimental protocols for synthesis or

analysis are not detailed here. The provided data is based on established crystallographic

analysis.[1]

Logical Relationships
The determination of the molecular weight of a compound is directly derived from its molecular

formula and the atomic weights of its constituent elements. The following diagram illustrates

this fundamental relationship.
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Caption: Calculation of Molecular Weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b401549?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b401549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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